2-methoxy-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)nicotinamide

• IUPAC Name: 2-methoxy-N-[4-(2-methoxyphenoxy)but-2-ynyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H18N2O4/c1-22-15-9-3-4-10-16(15)24-13-6-5-11-19-17(21)14-8-7-12-20-18(14)23-2/h3-4,7-10,12H,11,13H2,1-2H3,(H,19,21)
• InChI Key: KLZJEZMPRNNLTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC#CCNC(=O)C2=C(N=CC=C2)OC
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

2-methoxy-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)nicotinamide, also known as MN-64, is a chemical compound that has shown potential in scientific research due to its unique properties.

Scientific Research Applications

2-methoxy-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)nicotinamide has shown potential in scientific research as a fluorescent probe for imaging of lysosomes in live cells. It has also been used as a tool for studying autophagy, a process by which cells degrade and recycle their own components. 2-methoxy-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)nicotinamide has been shown to induce autophagy in cancer cells and may have potential as a cancer therapy.

Mechanism of Action

2-methoxy-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)nicotinamide is believed to work by binding to the lysosomal membrane and disrupting its integrity, leading to the release of lysosomal enzymes and induction of autophagy. It has also been shown to inhibit the activity of the mTOR pathway, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
2-methoxy-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)nicotinamide has been shown to induce autophagy in cancer cells, leading to cell death. It has also been shown to have antioxidant properties and may have potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of 2-methoxy-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)nicotinamide is its fluorescent properties, which make it useful for imaging of lysosomes in live cells. However, its mechanism of action is not fully understood, and its potential toxicity to cells and tissues is not yet known.

Future Directions

Future research on 2-methoxy-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)nicotinamide could focus on further understanding its mechanism of action and potential toxicity, as well as exploring its potential as a cancer therapy and treatment for neurodegenerative diseases. 2-methoxy-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)nicotinamide could also be used as a tool for studying autophagy and lysosomal function in cells.

Synthesis Methods

The synthesis of 2-methoxy-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)nicotinamide involves a series of chemical reactions, starting with the reaction of 2-methoxy-5-nitropyridine with sodium methoxide to form 2-methoxy-5-methoxypyridine. This is then reacted with 4-(2-methoxyphenoxy)but-2-yn-1-ol in the presence of a palladium catalyst to form the final product, 2-methoxy-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)nicotinamide.